Cas no 1284229-46-4 (3-(Trifluoromethyl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole)

• Product Name: 3-(Trifluoromethyl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole
• CAS No: 1284229-46-4
• MF: C₇H₇F₃N₂S
• MW: 208.204090356827
• CID: 5042047
• Update Time: 2025-06-09

3-(Trifluoromethyl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole Chemical and Physical Properties

Names and Identifiers

• 1,4,6,7-TETRAHYDRO-3-(TRIFLUOROMETHYL)THIOPYRANO-[4,3-C]-PYRAZOLE
• 3-(trifluoromethyl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole
• 3-(Trifluoromethyl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole

• Inchi： 1S/C7H7F3N2S/c8-7(9,10)6-4-3-13-2-1-5(4)11-12-6/h1-3H2,(H,11,12)
• InChI Key： IGCMGPKITMQQDA-UHFFFAOYSA-N
• SMILES： S1CCC2=C(C(C(F)(F)F)=NN2)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 197
• XLogP3: 1.7
• Topological Polar Surface Area: 54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 3-(Trifluoromethyl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole

Recent Advances in the Study of 3-(Trifluoromethyl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole (CAS: 1284229-46-4)

The compound 3-(Trifluoromethyl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole (CAS: 1284229-46-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This heterocyclic scaffold, characterized by a fused thiopyrano-pyrazole core and a trifluoromethyl group, exhibits promising pharmacological properties, making it a subject of intense research for drug discovery and development.

Recent studies have focused on the synthesis and optimization of this compound to enhance its bioavailability and target specificity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improved the yield and purity of 1284229-46-4, addressing previous challenges in its large-scale production. The study also explored its mechanism of action, revealing its potential as a modulator of key enzymatic pathways involved in inflammatory and oncogenic processes.

In addition to its synthetic advancements, the biological activity of 3-(Trifluoromethyl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole has been investigated in various disease models. Preclinical trials have demonstrated its efficacy in inhibiting specific protein kinases, suggesting its utility as a lead compound for developing kinase inhibitors. Notably, its trifluoromethyl group contributes to enhanced metabolic stability and binding affinity, which are critical for drug candidates.

Further research has also highlighted the compound's potential in addressing drug resistance, a major challenge in modern therapeutics. A 2024 study published in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 1284229-46-4 exhibited potent activity against resistant strains of certain pathogens, underscoring its versatility and adaptability in medicinal applications.

In conclusion, 3-(Trifluoromethyl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole represents a promising scaffold for future drug development. Its unique chemical properties and broad biological activity make it a valuable candidate for further exploration. Ongoing research aims to optimize its pharmacokinetic profile and evaluate its safety and efficacy in clinical settings, paving the way for potential therapeutic breakthroughs.